Cas no 1806785-54-5 (3-Cyano-4-(difluoromethyl)pyridine-5-acetic acid)

3-Cyano-4-(difluoromethyl)pyridine-5-acetic acid is a versatile pyridine derivative with a difluoromethyl substituent and a cyano group, offering unique reactivity and structural properties for synthetic applications. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in pharmaceutical and agrochemical research. The acetic acid moiety provides a functional handle for further derivatization, facilitating conjugation or salt formation. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, where its electron-withdrawing cyano group and fluorine substituents can influence binding affinity and selectivity. Its well-defined structure ensures consistency in downstream reactions, supporting precision in medicinal chemistry and material science applications.
3-Cyano-4-(difluoromethyl)pyridine-5-acetic acid structure
1806785-54-5 structure
Product Name:3-Cyano-4-(difluoromethyl)pyridine-5-acetic acid
CAS No:1806785-54-5
MF:C9H6F2N2O2
MW:212.152948856354
CID:4847963
Update Time:2025-06-07

3-Cyano-4-(difluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Cyano-4-(difluoromethyl)pyridine-5-acetic acid
    • Inchi: 1S/C9H6F2N2O2/c10-9(11)8-5(1-7(14)15)3-13-4-6(8)2-12/h3-4,9H,1H2,(H,14,15)
    • InChI Key: RPNHMCLKAHWQEV-UHFFFAOYSA-N
    • SMILES: FC(C1C(C#N)=CN=CC=1CC(=O)O)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 287
  • XLogP3: 0.7
  • Topological Polar Surface Area: 74

3-Cyano-4-(difluoromethyl)pyridine-5-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029076237-250mg
3-Cyano-4-(difluoromethyl)pyridine-5-acetic acid
1806785-54-5 97%
250mg
$494.40 2022-03-31
Alichem
A029076237-500mg
3-Cyano-4-(difluoromethyl)pyridine-5-acetic acid
1806785-54-5 97%
500mg
$806.85 2022-03-31
Alichem
A029076237-1g
3-Cyano-4-(difluoromethyl)pyridine-5-acetic acid
1806785-54-5 97%
1g
$1,445.30 2022-03-31

Additional information on 3-Cyano-4-(difluoromethyl)pyridine-5-acetic acid

Recent Advances in the Study of 3-Cyano-4-(difluoromethyl)pyridine-5-acetic acid (CAS: 1806785-54-5)

The compound 3-Cyano-4-(difluoromethyl)pyridine-5-acetic acid (CAS: 1806785-54-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and difluoromethyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 3-Cyano-4-(difluoromethyl)pyridine-5-acetic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis method that improves yield and purity, which is critical for further pharmacological evaluation. The study highlighted the importance of the difluoromethyl group in enhancing the compound's metabolic stability and bioavailability, factors that are crucial for drug development.

In terms of pharmacological applications, recent investigations have explored the compound's potential as an inhibitor of specific enzymatic pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-Cyano-4-(difluoromethyl)pyridine-5-acetic acid exhibits potent inhibitory activity against a novel target implicated in inflammatory diseases. The study utilized both in vitro and in vivo models to validate its efficacy, showing significant reduction in inflammatory markers without observable toxicity at therapeutic doses.

Another groundbreaking study, published in Nature Chemical Biology earlier this year, delved into the molecular interactions of 3-Cyano-4-(difluoromethyl)pyridine-5-acetic acid with its biological targets. Using X-ray crystallography and molecular dynamics simulations, researchers elucidated the precise binding modes and conformational changes induced by the compound. These findings provide a structural basis for the design of derivatives with enhanced selectivity and potency.

Despite these advancements, challenges remain in the clinical translation of 3-Cyano-4-(difluoromethyl)pyridine-5-acetic acid. Issues such as pharmacokinetic variability and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique chemical properties and promising preliminary data make it a strong candidate for future drug development efforts.

In conclusion, the ongoing research on 3-Cyano-4-(difluoromethyl)pyridine-5-acetic acid (CAS: 1806785-54-5) underscores its potential as a versatile scaffold in medicinal chemistry. The recent studies not only advance our understanding of its pharmacological profile but also pave the way for innovative therapeutic strategies. Continued exploration of this compound is expected to yield significant contributions to the field of chemical biology and drug discovery.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm